Cas no 1355071-74-7 (6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL)

• Product Name: 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL
• CAS No: 1355071-74-7
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4827769
• Update Time: 2025-06-09

6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL Chemical and Physical Properties

Names and Identifiers

• 6-CYCLOPROPYL-5-(TRIFLUOROMETHOXY)PYRIDIN-3-OL
• 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL

• Inchi： 1S/C9H8F3NO2/c10-9(11,12)15-7-3-6(14)4-13-8(7)5-1-2-5/h3-5,14H,1-2H2
• InChI Key： RPNVDVADTWOYAM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CN=C1C1CC1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Additional information on 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL

Introduction to Compound with CAS No. 1355071-74-7 and Product Name: 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL

The compound with the CAS number 1355071-74-7 and the product name 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have been widely studied due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyclopropyl group and a trifluoromethoxy substituent, contribute to its unique chemical properties and biological interactions.

Pyridine derivatives are known for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL structure combines the aromatic stability of the pyridine ring with the electron-withdrawing effects of the trifluoromethoxy group, enhancing its binding affinity to biological targets. This compound has garnered attention in recent years due to its potential as a lead molecule in the development of novel therapeutic agents.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including metabolic stability, lipophilicity, and cell membrane permeability. In the case of 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL, the trifluoromethoxy group not only enhances binding interactions but also improves solubility and bioavailability, making it an attractive candidate for further development.

The cyclopropyl group in this compound adds another layer of complexity, influencing both its electronic properties and its spatial orientation. Cyclopropyl groups are known to increase metabolic stability by resisting nucleophilic attack, which can be particularly beneficial in drug design. This structural feature, combined with the electron-donating effects of the hydroxyl group at the 3-position, creates a molecule with balanced electronic distribution and enhanced reactivity.

In terms of biological activity, preliminary studies on 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL have shown promising results in various in vitro assays. The compound exhibits inhibitory activity against several enzymes and receptors relevant to inflammatory and infectious diseases. Its ability to modulate these targets suggests potential therapeutic applications in conditions such as cancer, autoimmune disorders, and bacterial infections. The trifluoromethoxy group plays a crucial role in these interactions by enhancing binding affinity through halogen bonding and dipole-dipole interactions.

The synthesis of 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also contribute to the scalability of production for potential pharmaceutical applications.

One of the key challenges in drug development is optimizing a molecule's pharmacokinetic profile while maintaining its biological efficacy. The structural features of 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL, such as its lipophilicity and solubility, have been carefully tailored to improve its bioavailability. Computational modeling techniques have been utilized to predict and refine these properties, ensuring that the compound behaves optimally within biological systems.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its utility in agrochemicals and material science due to its unique chemical properties. For instance, fluorinated pyridines have shown promise as intermediates in the synthesis of advanced materials with enhanced stability and functionality.

As our understanding of molecular interactions continues to evolve, compounds like 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL will play a crucial role in shaping future therapeutic strategies. The integration of cutting-edge synthetic techniques with computational biology is paving the way for more efficient drug discovery processes. This compound exemplifies how structural innovation can lead to novel therapeutics with significant clinical impact.

In conclusion, 6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-OL (CAS No. 1355071-74-7) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activity, make it an attractive molecule for addressing various health challenges. As research progresses, this compound is likely to contribute significantly to advancements in drug discovery and therapeutic intervention.